Cas no 109074-50-2 (4-[2-(4-chlorophenoxy)ethylsulfanyl]phenol)

• Product Name: 4-[2-(4-chlorophenoxy)ethylsulfanyl]phenol
• CAS No: 109074-50-2
• MF: C₁₄H₁₃ClO₂S
• MW: 280.769821882248
• CID: 1187481
• PubChem ID: 21890106
• Update Time: 2025-04-20

4-[2-(4-chlorophenoxy)ethylsulfanyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-[2-(4-chlorophenoxy)ethylsulfanyl]phenol
• Phenol, 4-[[2-(4-chlorophenoxy)ethyl]thio]-
• ACMC-20mc0s
• SureCN5824818
• CTK0D5987
• ZINC37995646
• AKOS008722822
• Phenol, 4-[[2-(4-chlorophenoxy)ethyl]thio]-; ACMC-20mc0s; SureCN5824818; CTK0D5987; ZINC37995646; AKOS008722822;
• SCHEMBL5824818
• 109074-50-2
• DTXSID30619528
• 4-{[2-(4-chlorophenoxy)ethyl]sulfanyl}phenol

• Inchi： 1S/C14H13ClO2S/c15-11-1-5-13(6-2-11)17-9-10-18-14-7-3-12(16)4-8-14/h1-8,16H,9-10H2
• InChI Key： SZPFFCJMPDEHAW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCSC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 280.0324785g/mol
• Monoisotopic Mass: 280.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 54.8Ų